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Compound of Interest

Compound Name: Dimethyl terephthalate-d4

Cat. No.: B1340465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the pricing, availability,

and technical specifications of the Dimethyl terephthalate-d4 (DMT-d4) analytical standard.

Furthermore, it outlines detailed experimental protocols for its use as an internal standard in

chromatographic applications, ensuring accurate and reliable quantification of phthalates in

various matrices.

Quantitative Data Summary
The following tables summarize the availability, pricing, and technical specifications of

Dimethyl terephthalate-d4 from various suppliers. This information is crucial for the

procurement and appropriate application of the analytical standard in a research setting.

Table 1: Price and Availability of Dimethyl terephthalate-d4 Analytical Standard
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Supplier
Catalog
Number

Package Size Price (USD) Availability

CDN Isotopes D-0207 0.5 g $357.00 In Stock

1 g $603.00 In Stock

Thermo Scientific

Chemicals
42223 1 g Price on request -

MedChemExpres

s
HY-Y0383S 1 mg Price on request In Stock

5 mg Price on request In Stock

10 mg Price on request In Stock

LGC Standards
CDN-D-0207-

0.5G
0.5 g Login for price In stock

CDN-D-0207-1G 1 g Login for price In stock

Table 2: Technical Specifications of Dimethyl terephthalate-d4 Analytical Standard
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Specification CDN Isotopes
Thermo
Scientific
Chemicals

MedChemExpr
ess

LGC
Standards

CAS Number 74079-01-9 74079-01-9 74079-01-9 74079-01-9

Molecular

Formula
C₁₀H₆D₄O₄ C₁₀H₆D₄O₄ C₁₀H₆D₄O₄ C₁₀D₄H₆O₄

Molecular Weight 198.21 198.21 198.21 198.21

Isotopic Purity ≥98 atom % D 98 atom % D >99% 98 atom % D

Chemical Purity - - >98% min 98%

Physical Form Solid Solid Solid Neat

Storage
Room

temperature
2°C to 8°C

Room

temperature in

continental US;

may vary

elsewhere.[1]

-

Experimental Protocols
Dimethyl terephthalate-d4 is commonly employed as an internal standard in isotope dilution

mass spectrometry (IDMS) for the quantification of phthalates and their metabolites in various

samples, including plastics, consumer products, and biological matrices. Its use helps to

correct for analyte loss during sample preparation and instrumental analysis, thereby improving

the accuracy and precision of the results.

General Workflow for Phthalate Analysis using an
Internal Standard
The following diagram illustrates a typical workflow for the analysis of phthalates using an

internal standard like Dimethyl terephthalate-d4.
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Sample Preparation

Instrumental Analysis

Data Processing

Sample Collection

Spiking with DMT-d4 Internal Standard

Analyte Extraction (e.g., LLE, SPE)

Sample Cleanup (if necessary)

Solvent Evaporation & Reconstitution

GC-MS or LC-MS/MS Injection

Chromatographic Separation

Mass Spectrometric Detection

Peak Integration

Calibration Curve Generation

Analyte Quantification

Click to download full resolution via product page

A typical workflow for phthalate analysis.
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Detailed Methodology for GC-MS Analysis of Phthalates
in Plastic
This protocol provides a detailed method for the quantification of phthalates in plastic materials

using gas chromatography-mass spectrometry (GC-MS) with Dimethyl terephthalate-d4 as an

internal standard.

1. Materials and Reagents:

Dimethyl terephthalate-d4 (DMT-d4) analytical standard

Phthalate standards (native)

Hexane (or other suitable solvent), HPLC grade

Dichloromethane, HPLC grade

Anhydrous sodium sulfate

Plastic sample

2. Standard Solution Preparation:

DMT-d4 Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of DMT-d4

and dissolve it in 100 mL of hexane.

Native Phthalate Stock Solution (100 µg/mL): Prepare a stock solution containing a mixture

of the target phthalates at a concentration of 100 µg/mL each in hexane.

Calibration Standards: Prepare a series of calibration standards by serially diluting the native

phthalate stock solution with hexane to cover the desired concentration range (e.g., 0.1, 0.5,

1, 5, 10, 20 µg/mL). Spike each calibration standard with the DMT-d4 internal standard stock

solution to a final concentration of 5 µg/mL.

3. Sample Preparation:

Sample Weighing: Accurately weigh approximately 0.1 g of the plastic sample into a glass

vial.
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Internal Standard Spiking: Add a known volume of the DMT-d4 internal standard stock

solution to the sample.

Solvent Extraction: Add 10 mL of a dichloromethane/hexane (1:1, v/v) mixture to the vial.

Ultrasonic Extraction: Place the vial in an ultrasonic bath for 30 minutes to facilitate the

extraction of phthalates.

Filtration and Drying: Filter the extract through anhydrous sodium sulfate to remove any

residual water.

Concentration: Evaporate the solvent under a gentle stream of nitrogen to a final volume of 1

mL.

4. GC-MS Instrumental Analysis:

Gas Chromatograph (GC) Conditions:

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

Inlet Temperature: 280 °C

Injection Volume: 1 µL (splitless mode)

Oven Temperature Program: Start at 60 °C (hold for 1 min), ramp to 220 °C at 20 °C/min

(hold for 1 min), then ramp to 300 °C at 10 °C/min (hold for 5 min).

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Acquisition Mode: Selected Ion Monitoring (SIM)

Table 3: Selected Ions for GC-MS Analysis
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Compound Quantifier Ion (m/z) Qualifier Ion(s) (m/z)

Dimethyl terephthalate (DMT) 163 194, 133

Dimethyl terephthalate-d4

(DMT-d4)
167 198, 137

Diethyl phthalate (DEP) 149 177, 222

Dibutyl phthalate (DBP) 149 205, 223

Benzyl butyl phthalate (BBP) 149 91, 206

Di(2-ethylhexyl) phthalate

(DEHP)
149 167, 279

5. Data Analysis and Quantification:

Construct a calibration curve by plotting the ratio of the peak area of each native phthalate to

the peak area of the DMT-d4 internal standard against the concentration of the native

phthalate.

Determine the concentration of each phthalate in the sample extract from the calibration

curve.

Calculate the final concentration of each phthalate in the original plastic sample, taking into

account the initial sample weight and dilution factors.

Logical Relationship in Isotope Dilution Quantification
The following diagram illustrates the logical relationship in the quantification process using an

internal standard.
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Instrumental Measurement

Calculation

Peak Area of Analyte

Response Ratio (Analyte Area / IS Area)

Peak Area of DMT-d4 (IS)

Calibration Curve (Response Ratio vs. Concentration) Analyte Concentration in Sample
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Quantification logic using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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